Cas no 846549-37-9 (2-((Azido-PEG8-carbamoyl)methoxy)acetic acid)

• Product Name: 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid
• CAS No: 846549-37-9
• MF: C₂₂H₄₂N₄O₁₂
• MW: 554.588487148285
• MDL: MFCD03453234
• CID: 989557
• PubChem ID: 57652325
• Update Time: 2025-06-15

2-((Azido-PEG8-carbamoyl)methoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• O-(2-AZIDOETHYL)-O-(2-(DIGLYCOLYL-AMINO)ETHYL)EG-7
• 14-AZIDO-5-OXO-3-9-12-TRIOXA-6-AZATETRADECAN-1-OIC ACID
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylamino]-2-oxoethoxy]acetic acid
• N3-Peg7-cooh
• Azido-PEG-acid (n=8)
• O-(2-AZIDOETHYL)-O-(2-(DIGLYCOLYL-AMINO)ETHYL)EG-7 .
• 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid
• 2-[(29-Azido-2-oxo-6,9,12,15,18,21,24,27-octaoxa-3-azanonacos-1-yl)oxy]acetic acid (ACI)
• 3,6,9,12,15,18,21,24,30-Nonaoxa-27-azadotriacontan-32-oic acid, 1-azido-28-oxo- (9CI)
• O-(2-Azidoethyl)-O-[2-(diglycolylamino)ethyl]heptaethylene glycol
• AKOS030213519
• R14-0277
• BP-23562
• DTXSID00404781
• DA-49212
• 2-{[(26-azido-3,6,9,12,15,18,21,24-octaoxahexacosan-1-yl)carbamoyl]methoxy}acetic acid
• 846549-37-9
• MFCD10001327
• HY-140459
• SCHEMBL14787951
• AS-72016
• {[(26-AZIDO-3,6,9,12,15,18,21,24-OCTAOXAHEXACOSAN-1-YL)CARBAMOYL]METHOXY}ACETIC ACID
• O-(2-Azidoethyl)-O-[2-(diglycolyl-amino)ethyl]heptaethylene glycol
• N-(PEG)-COOH
• CS-0115458

• MDL： MFCD03453234
• Inchi： 1S/C22H42N4O12/c23-26-25-2-4-31-6-8-33-10-12-35-14-16-37-18-17-36-15-13-34-11-9-32-7-5-30-3-1-24-21(27)19-38-20-22(28)29/h1-20H2,(H,24,27)(H,28,29)
• InChI Key： WWDNBBVPYDZICO-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NCCOCCOCCOCCOCCOCCOCCOCCOCCNC(COCC(O)=O)=O

Computed Properties

• Exact Mass: 554.27992279g/mol
• Monoisotopic Mass: 554.27992279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 31
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164
• XLogP3: -1.3

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

2-((Azido-PEG8-carbamoyl)methoxy)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 25
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid

Recent Advances in the Application of 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid (CAS: 846549-37-9) in Chemical Biology and Drug Development

The compound 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid (CAS: 846549-37-9) has emerged as a pivotal tool in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterobifunctional crosslinker, featuring an azide group and a carboxylic acid terminus connected by a polyethylene glycol (PEG8) spacer, has been extensively utilized in bioconjugation, drug delivery systems, and proteomics studies. Recent literature highlights its role in click chemistry-based labeling strategies, where its water solubility and biocompatibility offer distinct advantages over traditional linkers.

A 2023 study published in Bioconjugate Chemistry demonstrated the compound's efficacy in constructing antibody-drug conjugates (ADCs) with improved pharmacokinetic profiles. Researchers leveraged the azide group for strain-promoted alkyne-azide cycloaddition (SPAAC) with dibenzocyclooctyne (DBCO)-modified payloads, while the carboxylic acid enabled covalent attachment to lysine residues on antibodies. The PEG8 spacer was critical in reducing aggregation and enhancing serum stability, with in vivo models showing a 40% increase in tumor accumulation compared to shorter PEG variants.

In proteomics applications, 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid has enabled novel protein labeling strategies. A Nature Methods paper (2024) detailed its use in proximity-dependent labeling for mapping protein-protein interactions in live cells. The extended PEG chain facilitated access to buried binding pockets, while the azide allowed subsequent enrichment via copper-free click chemistry. This approach identified previously unknown interactors of G-protein coupled receptors (GPCRs), with mass spectrometry data revealing 27 novel binding partners across three receptor subtypes.

The compound's role in nanomedicine has also expanded significantly. Recent work in ACS Nano (2024) employed 846549-37-9 as a critical component in constructing pH-responsive drug delivery nanoparticles. The carboxylic acid group was conjugated to amine-functionalized mesoporous silica, while the azide enabled attachment of targeting ligands via click chemistry. The resulting system demonstrated 92% drug release at tumor pH (6.5) versus <5% at physiological pH, with the PEG8 spacer preventing premature opsonization.

Quality control and analytical characterization of 2-((Azido-PEG8-carbamoyl)methoxy)acetic acid have seen methodological advancements. A 2024 Journal of Pharmaceutical and Biomedical Analysis study established a robust LC-MS/MS protocol for quantifying residual reactants and degradation products, achieving a detection limit of 0.1 ppm for azide-containing impurities. This is particularly crucial given the compound's increasing use in GMP-compliant bioconjugation processes for clinical-stage therapeutics.

Looking forward, the unique properties of 846549-37-9 continue to inspire innovative applications. Ongoing clinical trials (NCT05678945) are evaluating ADCs incorporating this linker for solid tumor targeting, while emerging research explores its potential in CRISPR-Cas9 delivery systems and extracellular vesicle labeling. The compound's dual functionality, combined with the optimal length of the PEG8 spacer, positions it as a versatile scaffold for next-generation bioconjugation strategies in precision medicine.